2,4-dichloro-N-(2,2-dimethoxyethyl)benzamide

• Molecular Formula: C11H13Cl2NO3
• Molecular Weight: 278.13 g/mol
• IUPAC Name: 2,4-dichloro-N-(2,2-dimethoxyethyl)benzamide
• InChI: InChI=1S/C11H13Cl2NO3/c1-16-10(17-2)6-14-11(15)8-4-3-7(12)5-9(8)13/h3-5,10H,6H2,1-2H3,(H,14,15)
• InChI Key: DPBQXRLFQBQUOX-UHFFFAOYSA-N
• SMILES: COC(CNC(=O)C1=C(C=C(C=C1)Cl)Cl)OC

Description

2,4-dichloro-N-(2,2-dimethoxyethyl)benzamide, also known as dicamba, is a synthetic herbicide that is widely used in agricultural settings. It is primarily used to control broadleaf weeds in crops such as soybeans, cotton, and corn. Dicamba is a member of the benzoic acid family of herbicides and is classified as a selective systemic herbicide. In recent years, dicamba has come under scrutiny due to its potential to drift and damage neighboring crops.

Mechanism of Action

Dicamba works by disrupting the growth and development of plants. It is absorbed by the leaves of the plant and is then translocated throughout the plant's tissues. Dicamba interferes with the plant's ability to produce certain amino acids, which ultimately leads to the plant's death.
Biochemical and Physiological Effects:
Dicamba has been shown to have a number of biochemical and physiological effects on plants. It can cause leaf curling, stem twisting, and stunting of plant growth. In addition, 2,4-dichloro-N-(2,2-dimethoxyethyl)benzamide can cause changes in the plant's metabolism and can lead to the accumulation of certain compounds, such as phenolics and lignins.

Advantages and Limitations for Lab Experiments

Dicamba is a widely used herbicide in agricultural settings and has been extensively studied for its efficacy in controlling weeds. However, there are limitations to its use in laboratory experiments. Dicamba can be difficult to work with due to its volatility and potential to drift. In addition, it can be challenging to control the concentration and application of 2,4-dichloro-N-(2,2-dimethoxyethyl)benzamide in laboratory settings.

Future Directions

There are a number of potential future directions for research on 2,4-dichloro-N-(2,2-dimethoxyethyl)benzamide. One area of focus could be on developing new formulations of 2,4-dichloro-N-(2,2-dimethoxyethyl)benzamide that are less volatile and have a lower potential for drift. Another area of focus could be on studying the long-term effects of 2,4-dichloro-N-(2,2-dimethoxyethyl)benzamide on soil health and microbial communities. Finally, there could be research on the potential for 2,4-dichloro-N-(2,2-dimethoxyethyl)benzamide-resistant weeds to develop and the impact that this could have on agriculture.

Synthesis Methods

Dicamba can be synthesized through a number of different methods, including the reaction of 2,4-dichlorobenzoic acid with 2,2-dimethoxyethanol in the presence of a catalyst. The resulting product is then purified through a series of distillation and filtration steps.

Scientific Research Applications

Dicamba has been extensively studied for its efficacy in controlling weeds in agricultural settings. It has been shown to be effective against a wide range of broadleaf weeds, including waterhemp, palmer amaranth, and giant ragweed. Dicamba is often used in combination with other herbicides to create a more comprehensive weed control program.